5'-Chloro-5'-deoxyarabinosylcytosine
5'-Chloro-5'-deoxyarabinosylcytosine
Brand Name:
Vulcanchem
CAS No.:
32659-31-7
VCID:
VC21133426
InChI:
InChI=1S/C9H12ClN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O
Molecular Formula:
C9H12ClN3O4
Molecular Weight:
261.66 g/mol
5'-Chloro-5'-deoxyarabinosylcytosine
CAS No.: 32659-31-7
Cat. No.: VC21133426
Molecular Formula: C9H12ClN3O4
Molecular Weight: 261.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 32659-31-7 |
|---|---|
| Molecular Formula | C9H12ClN3O4 |
| Molecular Weight | 261.66 g/mol |
| IUPAC Name | 4-amino-1-[5-(chloromethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C9H12ClN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16) |
| Standard InChI Key | BPGIZMWGUQVFSE-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@H]([C@@H]([C@H](O2)CCl)O)O |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O |
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